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Compound of Interest

Compound Name: 5-Fluoroisatoic anhydride

Cat. No.: B128519

For Researchers, Scientists, and Drug Development Professionals

Introduction: 5-Fluoroisatoic anhydride (CAS No. 321-69-7) is a fluorinated aromatic
compound widely utilized as a versatile intermediate in organic synthesis.[1] Its applications are
prominent in the development of pharmaceuticals, agrochemicals, and other specialty
materials.[2] Notably, it serves as a crucial building block in the synthesis of insulin
secretagogues, HCV polymerase inhibitors, and anxiolytic agents.[3][4] Given its reactivity and
potential hazards, a thorough understanding of its properties and adherence to strict safety
protocols are paramount for all personnel handling this compound.

This guide provides comprehensive information on the safe handling, storage, and emergency
procedures for 5-fluoroisatoic anhydride, intended to supplement, not replace, institutional
safety guidelines and regulatory requirements.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 5-fluoroisatoic anhydride is
presented in the table below. This data is essential for understanding its behavior under various
laboratory conditions.
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Property Value Source(s)

Molecular Formula CsHaFNO3 [1][5]

Molecular Weight 181.12 g/mol [31[5]
Off-white to pale yellow

Appearance [31[5]
powder

Melting Point 259-262°C [11[31[5]

Density (predicted) 1.502 g/cm3 [3][5]

N Soluble in Dimethyl Sulfoxide
Solubility _ ) [31[5]
(DMSO); Insoluble in water.

LogP Approximately 0.96 [5]

Hazard Identification and GHS Classification

5-Fluoroisatoic anhydride is classified as a hazardous substance under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
are summarized below.

GHS Hazard Statements:

H302: Harmful if swallowed.[6]

H315: Causes skin irritation.[4][6]

H319: Causes serious eye irritation.[4][6]

H335: May cause respiratory irritation.[6]
Signal Word: Warning[4][6]
Hazard Pictogram:

(Exclamation Mark)
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Experimental Protocols and Safe Handling

Adherence to the following protocols is mandatory to minimize risk when working with 5-

fluoroisatoic anhydride.

Engineering Controls

Ventilation: All handling of solid 5-fluoroisatoic anhydride and its solutions must be
conducted in a properly functioning chemical fume hood to minimize inhalation exposure.[7]
Ensure adequate ventilation in storage areas.

Safety Equipment: Eyewash stations and safety showers must be readily accessible in the
immediate vicinity of the work area.[8]

Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles or a face shield that complies with OSHA's eye and
face protection regulations in 29 CFR 1910.133 or European Standard EN166 must be worn
at all times.[8][9]

Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves (e.qg., nitrile rubber) that have been
inspected for integrity prior to use. Dispose of contaminated gloves after use.

o Lab Coat: A flame-resistant lab coat or other protective clothing is required to prevent skin
contact.

Respiratory Protection: For operations that may generate significant dust, a NIOSH/MSHA-
approved respirator may be necessary.

Handling Procedures

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4]

e Avoid contact with skin and eyes.

e Wash hands thoroughly after handling.[4]
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e Do not eat, drink, or smoke in areas where the chemical is handled or stored.
o Keep the container tightly closed when not in use.[3][4]

» Store in a cool, dry, well-ventilated area away from incompatible substances.[3][5]

First-Aid Measures

In the event of exposure, immediate action is critical.

¢ Inhalation: Remove the individual to fresh air and keep them in a position comfortable for
breathing. If the person feels unwell, call a POISON CENTER or doctor.[4]

o Skin Contact: Immediately wash the affected area with plenty of soap and water. If skin
irritation occurs, seek medical advice/attention.[4] Remove and wash contaminated clothing
before reuse.[4]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[4]

 Ingestion: If swallowed, call a POISON CENTER or doctor/physician if you feel unwell.[9]
Rinse the mouth. Do NOT induce vomiting.[7]

Accidental Release and Disposal

o Spill Response: In case of a spill, ensure adequate ventilation and wear appropriate personal
protective equipment.[9] Sweep up the solid material, avoiding dust formation, and place it
into a suitable, labeled container for disposal.[8][9]

» Waste Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[8][9] Do not allow the product to
enter drains.[7]

Storage

« Store in a cool, dry, well-ventilated place.[3]
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o Keep the container tightly closed.[3][4]
o Store locked up.[4]
e Incompatible materials include strong oxidizing agents.[8]

Logical Workflow for Safe Handling

The following diagram illustrates the key decision points and procedures for the safe handling
of 5-fluoroisatoic anhydride from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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